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Compound of Interest

Compound Name: 2,4,6-Tribromophenyl acrylate

Cat. No.: B1293535

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,4,6-Tribromophenyl acrylate (TBPA),
a brominated acrylic monomer with significant applications in materials science. This document
consolidates key chemical and physical properties, detailed experimental protocols for its
synthesis and polymerization, and an exploration of its potential toxicological pathways based
on current understanding of brominated flame retardants.

Core Data and Properties

2,4,6-Tribromophenyl acrylate is a white crystalline solid primarily utilized as a reactive flame
retardant in the synthesis of various polymers. Its high bromine content contributes to the
flame-retardant properties of the resulting materials.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2,4,6-
Tribromophenyl acrylate.
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Property Value Source(s)

CAS Number 3741-77-3 [1]12]

Molecular Formula CoHsBrs0O2 [1][2]

Molecular Weight 384.85 g/mol [1]

Appearance White Po almost white 2]
crystalline powder

Melting Point 78-79 °C [1]

Boiling Point 380.8 °C at 760 mmHg [1]

Density 2.1 g/cm3 [1]

Flash Point 184.1 °C [1]

Refractive Index 1.611 [1]

Solubility Soluble in toluene Kowa American Corporation

Purity >98.0% (GC) [2]

Spectral Data

While specific spectral data from experimental studies are not readily available in the public
domain, predicted Nuclear Magnetic Resonance (NMR) data can be a useful reference for

researchers.
Spectrum Prediction
Predicted spectra are available through
1H NMR ,
chemical databases.
Predicted spectra are available through
13C NMR

chemical databases.

Experimental Protocols
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This section details the experimental procedures for the synthesis and polymerization of 2,4,6-
Tribromophenyl acrylate.

Synthesis of 2,4,6-Tribromophenyl Acrylate

The synthesis of 2,4,6-Tribromophenyl acrylate is typically achieved through the esterification
of 2,4,6-tribromophenol with acryloyl chloride in the presence of a base to neutralize the
hydrochloric acid byproduct.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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